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Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxpropamine (MXPr), also known as 2-(3-methoxyphenyl)-2-(propylamino)cyclohexan-1-

one, is a dissociative anesthetic of the arylcyclohexylamine class. As a compound of interest in

pharmacological and forensic research, a thorough understanding of its physicochemical

properties, particularly its solubility, is crucial for experimental design, formulation development,

and analytical method validation. This technical guide provides a comprehensive overview of

the available solubility data for methoxpropamine in common laboratory solvents, details

established experimental protocols for solubility determination, and presents a visual workflow

to guide researchers in this process.

Core Concepts in Solubility
The solubility of a compound is defined as the maximum concentration that can be dissolved in

a specific solvent at a given temperature to form a saturated solution. For arylcyclohexylamines

like methoxpropamine, solubility is influenced by several factors including the polarity of the

solvent, the pKa of the compound, temperature, and the presence of functional groups that can
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participate in hydrogen bonding or other intermolecular interactions. Methoxpropamine, as a

hydrochloride salt, is generally expected to exhibit higher solubility in polar protic solvents.

Quantitative Solubility Data
Precise, experimentally determined solubility data for methoxpropamine across a wide range

of organic solvents is not extensively available in peer-reviewed literature. However, data from

analytical standard suppliers provides a valuable baseline. The following table summarizes the

known quantitative solubility of methoxpropamine hydrochloride.

Solvent
Chemical
Class

Formula

Solubility of
Methoxpropam
ine HCl
(mg/mL)

Citation

Dimethylformami

de (DMF)
Polar Aprotic C₃H₇NO 20 [1]

Dimethyl

sulfoxide

(DMSO)

Polar Aprotic C₂H₆OS 10 [1]

Ethanol Polar Protic C₂H₅OH 20 [1]

Phosphate-

Buffered Saline

(PBS), pH 7.2

Aqueous Buffer - 2 [1]

Qualitative and Estimated Solubility
Based on its chemical structure and the principle of "like dissolves like," a qualitative

assessment of methoxpropamine's solubility in other common laboratory solvents can be

inferred. Furthermore, solubility data for structurally similar arylcyclohexylamines, such as

ketamine and phencyclidine, can provide useful estimations.
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Solvent
Chemical
Class

Formula

Expected
Qualitative
Solubility of
Methoxpropam
ine

Comparative
Solubility of
Similar
Arylcyclohexyl
amines

Methanol Polar Protic CH₃OH Soluble

Phencyclidine

HCl is soluble at

30 mg/mL.[2]

Ketamine is

freely soluble in

methanol.[3]

Acetonitrile Polar Aprotic C₂H₃N Likely Soluble

Ketamine is

soluble in

acetonitrile.[4]

Acetone Polar Aprotic C₃H₆O Likely Soluble

Ketamine is

soluble in

acetone.[5]

Dichloromethane

(DCM)
Halogenated CH₂Cl₂ Likely Soluble -

Chloroform Halogenated CHCl₃ Likely Soluble

Ketamine HCl is

sparingly soluble

in chloroform.[3]

Toluene
Aromatic

Hydrocarbon
C₇H₈

Sparingly

Soluble to

Insoluble

-

Hexane
Aliphatic

Hydrocarbon
C₆H₁₄ Insoluble -

Water Aqueous H₂O Sparingly

Soluble

Phencyclidine

HCl is soluble at

11.2 mg/mL.[2]

Ketamine HCl is

soluble at 200
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mg/mL (20

g/100mL).[3]

Note: The qualitative assessments are estimations and should be confirmed by experimental

determination for any critical applications.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data in a specific solvent system, the following

experimental protocols, based on the widely accepted "shake-flask" method, are provided.

Materials and Equipment
Methoxpropamine (analytical standard)

Selected laboratory solvents (high purity)

Analytical balance (±0.1 mg)

Vials with screw caps

Thermostatically controlled shaker or incubator

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol 1: Qualitative Solubility Determination
Preparation: Add approximately 1-2 mg of methoxpropamine to a small vial.

Solvent Addition: Add the selected solvent dropwise (approximately 100 µL increments) while

vortexing.
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Observation: Observe for complete dissolution. If the solid dissolves, the compound is

considered soluble at that approximate concentration. Continue adding solvent up to a total

volume of 1 mL.

Classification:

Very Soluble: Dissolves quickly in a small amount of solvent.

Soluble: Dissolves completely upon addition of up to 1 mL of solvent.

Sparingly Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: No apparent dissolution.

Protocol 2: Quantitative Solubility Determination (Shake-
Flask Method)

Preparation of Saturated Solution:

Add an excess amount of methoxpropamine to a vial containing a known volume of the

selected solvent (e.g., 5 mL). The presence of undissolved solid is essential to ensure a

saturated solution.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker set at a constant temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to

reach equilibrium.

Sample Collection and Preparation:

After equilibration, allow the vial to stand undisturbed for a short period to let the excess

solid settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved particles. This step is critical to prevent overestimation of solubility.

Quantitative Analysis:

Prepare a series of calibration standards of methoxpropamine in the same solvent at

known concentrations.

Dilute the filtered saturated solution with the same solvent to a concentration that falls

within the linear range of the calibration curve.

Analyze the calibration standards and the diluted sample using a validated analytical

method (e.g., HPLC-UV).

Calculation:

Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the

concentration of the standards.

Determine the concentration of the diluted sample from the calibration curve.

Calculate the solubility of methoxpropamine in the solvent by multiplying the

concentration of the diluted sample by the dilution factor.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the quantitative determination of

methoxpropamine solubility.
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Caption: Experimental workflow for quantitative solubility determination.

Conclusion
This technical guide consolidates the currently available quantitative and qualitative solubility

data for methoxpropamine in common laboratory solvents. While the provided data offers a

valuable starting point, the detailed experimental protocols empower researchers to precisely

determine the solubility in their specific solvents of interest, ensuring the accuracy and

reproducibility of their scientific investigations. The included workflow diagram serves as a clear

visual aid for implementing these protocols. As a relatively new research chemical, it is

anticipated that more comprehensive physicochemical data for methoxpropamine will become

available in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ketamine
https://swgdrug.org/Monographs/KETAMINE.pdf
https://www.solubilityofthings.com/1-2-4-chlorophenyl-phenyl-methoxyethylpiperidine
https://www.benchchem.com/product/b16369217/docs#methoxpropamine-a-technical-guide-to-its-solubility-in-common-laboratory-solvents
https://www.benchchem.com/product/b16369217/docs#methoxpropamine-a-technical-guide-to-its-solubility-in-common-laboratory-solvents
https://www.benchchem.com/product/b16369217/docs#methoxpropamine-a-technical-guide-to-its-solubility-in-common-laboratory-solvents
https://www.benchchem.com/product/b16369217/docs#methoxpropamine-a-technical-guide-to-its-solubility-in-common-laboratory-solvents
https://www.benchchem.com/product/b16369217?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

